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Compound of Interest

Compound Name: Aluminium iodide

Cat. No.: B8577140

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and decomposition of
aluminium iodide (All3). It covers the compound's core physicochemical properties, its
behavior under various conditions, and detailed experimental protocols for its synthesis and
analysis. This document is intended to be a valuable resource for professionals working in
research, chemical synthesis, and drug development who may utilize or encounter this versatile
and reactive compound.

Physicochemical Properties of Aluminium lodide

Aluminium iodide is a white or yellowish solid that exists in both anhydrous (Alls) and
hexahydrate (Allz-6H20) forms.[1][2] The anhydrous form is a strong Lewis acid and is highly
reactive, particularly with atmospheric moisture.[1] In the solid state, it exists as a dimer, Alzls,
similar to aluminium bromide.[2][3]

Quantitative Data Summary

The key physicochemical properties of anhydrous and hexahydrate aluminium iodide are
summarized in the tables below for easy comparison.

Table 1: Physical and Chemical Properties of Aluminium lodide
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Anhydrous Aluminium Aluminium lodide
Property .
lodide (Alls) Hexahydrate (Allz-6H20)
Molar Mass 407.69 g/mol [3] 515.786 g/mol [1]
White to yellowish-brown ] )
Appearance Yellowish solid[1]
powder/lumps[1][4]
Density 3.98 g/cm3[2][3] 2.63 g/cm3[1]
Melting Point 189.4 °C - 191 °C[2][4] 185 °C (decomposes)[1]
- , 360 °C - 382 °C (sublimes)[1] ]
Boiling Point Not applicable
[21[4]
Vapor Pressure 1 mm Hg at 178 °C[4] Not applicable
Soluble in water (with
reaction), ethanol, diethyl )
Soluble in water, alcohol, and
Solubility ether, carbon disulfide,

o o ether.[5]
pyridine, and sulfur dioxide.[2]

[3]

Table 2: Thermodynamic Properties of Anhydrous Aluminium lodide (Alls)

Property Value

Standard Enthalpy of Formation (AfH%29s) -302.9 kJ/mol[1]
Standard Molar Entropy (S°29s) 195.9 J/(mol-K)[1]
Specific Heat Capacity (C) 98.7 J/(mol-K)[6]

Stability and Decomposition Pathways

Anhydrous aluminium iodide is a thermodynamically stable compound at room temperature in
an inert atmosphere but is highly susceptible to decomposition under various conditions. Its
stability is primarily compromised by exposure to moisture, air (oxygen), and elevated
temperatures.
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Thermal Stability and Decomposition

When heated, anhydrous aluminium iodide sublimes at approximately 382 °C.[1] At higher
temperatures, it decomposes into its constituent elements: aluminium and iodine.[7]

Reaction: 2 Alls(s) — 2 Al(s) + 3 12(g)[7]

While specific quantitative data from thermogravimetric analysis (TGA) or differential scanning
calorimetry (DSC) for anhydrous aluminium iodide is not readily available in the reviewed
literature, its known melting and sublimation points suggest that decomposition will occur at
temperatures exceeding its sublimation point. The hexahydrate form is less thermally stable,
decomposing at its melting point of 185 °C.[1]

Decomposition by Hydrolysis

Anhydrous aluminium iodide reacts violently and exothermically with water, including
atmospheric moisture, in a process known as hydrolysis.[4][8] This reaction produces corrosive
fumes of hydrogen iodide (HI) and a precipitate of aluminium hydroxide (Al(OH)3).[8][9]

Reaction: Alls(s) + 3 H20(l) - AI(OH)s(s) + 3 HI(g)

The resulting aqueous solution is acidic due to the formation of hydroiodic acid from the
dissolution of hydrogen iodide gas in water.[10]

Photochemical and Oxidative Decomposition

Aluminium iodide is sensitive to light and air.[4] In the presence of oxygen and light, it can
decompose, leading to the formation of aluminium oxide and the liberation of elemental iodine,
which can be observed by the appearance of a violet color. Due to its reactivity, anhydrous
aluminium iodide must be stored in airtight, light-protected containers under an inert
atmosphere.[1]

Logical and Reaction Pathways

The following diagrams illustrate the key relationships and transformations of aluminium
iodide.
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Factors Influencing Aluminium lodide Stability
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Caption: Logical relationships affecting Alls stability.
Caption: Synthesis and decomposition pathways of Alls.

Experimental Protocols

Handling and working with anhydrous aluminium iodide requires stringent air-sensitive
techniques due to its reactivity.[11][12]

Synthesis of Anhydrous Aluminium lodide in an Inert
Solvent

This protocol describes a controlled method for synthesizing Alls by refluxing aluminium and
iodine in an inert solvent.[1]

Materials:

e Aluminium granules or powder
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Elemental iodine

Anhydrous carbon tetrachloride (or other suitable inert solvent)

Schlenk flask and condenser

Inert gas supply (Nitrogen or Argon)

Heating mantle
Procedure:
e Set up a Schlenk flask with a reflux condenser under a positive pressure of inert gas.

» To the flask, add aluminium granules and elemental iodine in a stoichiometric ratio (2 moles
of Al to 3 moles of I2).

e Add anhydrous carbon tetrachloride to the flask to act as a solvent.

» Heat the mixture to reflux with constant stirring. Continue refluxing until the characteristic
purple color of iodine has disappeared, indicating the completion of the reaction.

» Allow the mixture to cool to room temperature. The resulting solution contains aluminium
iodide.

Purification by Vacuum Sublimation

Crude aluminium iodide can be purified by vacuum sublimation to obtain a high-purity
product.[1]

Materials:

Crude anhydrous aluminium iodide

Sublimation apparatus with a cold finger

Vacuum pump

Heating source (e.g., oil bath)
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» Coolant for the cold finger (e.g., circulating water)

Procedure:

Place the crude Alls in the bottom of the sublimation apparatus.
o Assemble the apparatus, ensuring all joints are well-sealed.

e Evacuate the apparatus using a vacuum pump.

» Start the flow of coolant through the cold finger.

o Gently heat the bottom of the apparatus. The Alls will sublime and deposit as pure crystals
on the cold finger.

e Once the sublimation is complete, allow the apparatus to cool to room temperature before
slowly reintroducing inert gas to break the vacuum.

The purified Alls can then be collected from the cold finger in an inert atmosphere.

Experimental Workflow for Stability Analysis

The following diagram outlines a typical workflow for investigating the stability of a reactive
compound like aluminium iodide.
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Workflow for Aluminium lodide Stability Analysis
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Caption: A generalized workflow for Alls stability studies.
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Handling and Safety Considerations

Anhydrous aluminium iodide is corrosive and reacts violently with water.[4] It should be
handled in a fume hood, and appropriate personal protective equipment, including gloves and
safety goggles, should be worn.[8] Due to its air and moisture sensitivity, all manipulations
should be carried out under an inert atmosphere using Schlenk line or glovebox techniques.[1]

Disclaimer: This document is intended for informational purposes only and should not be
considered a substitute for a thorough risk assessment before handling aluminium iodide.
Always consult the relevant Safety Data Sheet (SDS) and follow established laboratory safety
protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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